Cas no 2171197-42-3 ((2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid)
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid
- EN300-1490854
- 2171197-42-3
- (2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-2-22(23(29)30)28-24(31)26(13-7-8-14-26)16-27-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t22-/m0/s1
- InChI Key: XYMLUTRFLYFGPZ-QFIPXVFZSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)N[C@H](C(=O)O)CC
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490854-1.0g |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1490854-50mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-100mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-250mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-500mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-1000mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-2500mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-5000mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1490854-10000mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid |
2171197-42-3 | 10000mg |
$14487.0 | 2023-09-28 |
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid
Research Brief on (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS: 2171197-42-3)
The compound (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS: 2171197-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentyl formamide moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutics.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput drug discovery. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are instrumental in meeting the stringent quality standards required for pharmaceutical applications.
In addition to its role in peptide synthesis, (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid has shown promise in the development of targeted drug delivery systems. Researchers have explored its potential as a linker molecule for conjugating therapeutic agents to carrier proteins or nanoparticles, thereby improving the pharmacokinetics and biodistribution of drugs. Preliminary in vitro and in vivo studies have demonstrated its compatibility with various drug molecules and its ability to maintain stability under physiological conditions.
Furthermore, the compound's structural versatility has enabled its use in the design of enzyme inhibitors and receptor modulators. By incorporating this molecule into larger pharmacophores, scientists have been able to fine-tune the binding affinity and selectivity of potential drug candidates. Recent publications highlight its application in the development of inhibitors for proteases and kinases, which are key targets in oncology and inflammatory diseases.
Despite these advancements, challenges remain in scaling up the production of (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid while maintaining cost-effectiveness and environmental sustainability. Future research directions may include exploring greener synthetic routes and investigating its potential in emerging therapeutic areas such as gene therapy and personalized medicine.
In conclusion, (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS: 2171197-42-3) represents a versatile and valuable tool in modern drug discovery and development. Its continued study and application hold great promise for advancing both basic research and clinical translation in the chemical biology and pharmaceutical fields.
2171197-42-3 ((2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)